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Abstract

Dipsanoside A, a novel tetrairidoid glucoside isolated from the roots of Dipsacus asper,
represents a unique class of natural products.[1][2][3] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of Dipsanoside A. Detailed experimental protocols for its isolation and biological
evaluation are also presented to facilitate further research and drug development efforts.

Chemical Structure and Elucidation

Dipsanoside A is a complex tetrairidoid glucoside, representing the first reported iridoid
tetramer with four glucoside units.[1][2][3] Its structure was elucidated through extensive
analysis of one- and two-dimensional nuclear magnetic resonance (1D and 2D NMR)
spectroscopy, as well as mass spectrometry.[1][2][3]

The molecule is a tetramer composed of two secoiridoid glucoside units and two iridoid
glucoside units. The precise connectivity and stereochemistry were determined by detailed
analysis of HMBC, HSQC, and ROESY NMR experiments.

Chemical Identifiers:
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Identifier Value
Molecular Formula Ce6H90037
Exact Mass 1474.51609 g/mol

InChl=1S/C66H90037/c1-7-25-27(30(18-90-
59(25)100-63-51(80)47(76)43(72)36(14-68)96-
63)57(86)94-34-11-28-31(55(84)88-5)19-92-
61(40(28)22(34)3)102-65-
53(82)49(78)45(74)38(16-70)98-65)10-9-24(13-
67)42-26(8-2)60(101-64-
52(81)48(77)44(73)37(15-69)97-64)91-21-
33(42)58(87)95-35-12-29-32(56(85)89-6)20-93-
62(41(29)23(35)4)103-66-
54(83)50(79)46(75)39(17-71)99-66/h7-9,13,18-
23,25-29,34-54,59-66,68-83H,1-2,10-12,14-
17H2,3-6H3/b24-
9-/t22-,23+,25+,26+,27-,28+,29+,34-,35+,36-,37
-,38-,39-,40+,41+,42-,43-,44-,45-,46-,47+,48+,4
9+,50+,51-,52-,53-,54-,59-,60-,61-,62-,63+,64+,
65+,66+/m0/s1

InChl

InChlKey JGFCDHIJCNLFPY-HDGRSZAOSA-N

A 2D representation of the chemical structure of Dipsanoside A is depicted below:

A simplified diagram of the tetrameric structure of Dipsanoside A.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Dipsanoside A are limited.
The following table summarizes the available information.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b13905939?utm_src=pdf-body
https://www.benchchem.com/product/b13905939?utm_src=pdf-body
https://www.benchchem.com/product/b13905939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13905939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 1475.4 g/mol SpectraBase
Appearance White amorphous powder Tian et al., 2006
Optical Rotation [a]D2° -135.3 (c 0.5, MeOH) Tian et al., 2006
UV (MeOH) Amax 238 nm Tian et al., 2006

Biological Activities and Signaling Pathways

The initial bioassay-guided fractionation of the n-butanol extract of Dipsacus asper showed
significant cytotoxicity against several tumor cell lines, including human lung carcinoma (A549)
and colon cancer (HCT-8).[3] However, subsequent testing of the purified Dipsanoside A
revealed no obvious cytotoxic activity.[1][2][3]

While specific studies on the anti-inflammatory and antioxidant activities of pure Dipsanoside
A are not extensively available, compounds from Dipsacus species are known to possess
these properties. It is hypothesized that Dipsanoside A may contribute to the overall
therapeutic effects of the plant extract through modulation of key inflammatory and oxidative
stress pathways.

Potential Anti-inflammatory and Antioxidant Signhaling
Pathways

Based on the activities of structurally related iridoids and other natural products, Dipsanoside
A may exert its effects through the following signaling pathways:

o NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a central
regulator of inflammation.[4][5][6] Many natural compounds inhibit the activation of NF-kB,
thereby reducing the expression of pro-inflammatory cytokines and enzymes such as TNF-q,
IL-6, and iINOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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